5-phenyl-1,3-thiazole-4-carboxylic Acid
Cat. No. B076956
Key on ui cas rn:
13743-14-1
M. Wt: 205.23 g/mol
InChI Key: BIIMZWZUYMBFEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Na+:18].[OH-:17].[c:1]1(-[c:7]2[c:8]([C:12](=[O:13])[O:14][CH2:15][CH3:16])[n:9][cH:10][s:11]2)[cH:2][cH:3][cH:4][cH:5][cH:6]1>>[c:1]1(-[c:7]2[c:8]([C:12](=[O:13])[OH:14])[n:9][cH:10][s:11]2)[cH:2][cH:3][cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[OH-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CCOC(=O)c1ncsc1-c1ccccc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
O=C(O)c1ncsc1-c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
